Cas no 933701-67-8 (3-(Cyclohexylmethoxy)piperidine)

• Product Name: 3-(Cyclohexylmethoxy)piperidine
• CAS No: 933701-67-8
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 4720398
• PubChem ID: 43196817
• Update Time: 2025-10-28

3-(Cyclohexylmethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclohexylmethoxy)piperidine

• Inchi： 1S/C12H23NO/c1-2-5-11(6-3-1)10-14-12-7-4-8-13-9-12/h11-13H,1-10H2
• InChI Key： QLDHYPFOYMHZCA-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)CC1CCCCC1

Computed Properties

• Exact Mass: 197.178
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 3-(Cyclohexylmethoxy)piperidine

3-(Cyclohexylmethoxy)piperidine: A Comprehensive Overview

The compound 3-(Cyclohexylmethoxy)piperidine (CAS No. 933701-67-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and versatile properties, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to 3-(Cyclohexylmethoxy)piperidine.

3-(Cyclohexylmethoxy)piperidine is an organic compound that consists of a piperidine ring substituted with a cyclohexylmethoxy group at the third position. The piperidine ring is a six-membered saturated ring containing one nitrogen atom, which imparts unique electronic properties to the molecule. The cyclohexylmethoxy group adds further complexity to the structure, enhancing its potential for diverse interactions in chemical reactions and biological systems. This combination of structural features makes 3-(Cyclohexylmethoxy)piperidine an attractive candidate for various applications.

Recent studies have highlighted the importance of 3-(Cyclohexylmethoxy)piperidine in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the design of novel therapeutics targeting complex biological systems. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-(Cyclohexylmethoxy)piperidine exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. These findings underscore the potential of this compound in advancing therapeutic interventions for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, 3-(Cyclohexylmethoxy)piperidine has also found utility in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A recent investigation reported in *Chemistry of Materials* revealed that incorporating 3-(Cyclohexylmethoxy)piperidine into MOF structures significantly enhances their mechanical stability and gas adsorption capabilities. This discovery opens new avenues for the development of advanced materials with applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(Cyclohexylmethoxy)piperidine involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the nucleophilic substitution reaction between cyclohexylmethanol and piperidine derivatives under specific reaction conditions. Recent advancements in catalytic methods have enabled researchers to optimize this synthesis pathway, achieving higher yields and improved purity levels. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the cyclohexylmethoxy group with exceptional efficiency.

From an environmental perspective, 3-(Cyclohexylmethoxy)piperidine has been studied for its biodegradability and eco-friendly properties. A study published in *Green Chemistry* demonstrated that this compound exhibits favorable biodegradation characteristics under aerobic conditions, making it a sustainable choice for industrial applications. Its low toxicity profile further enhances its suitability for use in environmentally conscious chemical processes.

In conclusion, 3-(Cyclohexylmethoxy)piperidine (CAS No. 933701-67-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in shaping future innovations across various industries.